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Compound of Interest

Compound Name: Bismarck Brown Y

Cat. No.: B3432320

For Immediate Release — This technical guide provides an in-depth overview of Bismarck
Brown Y, a diazo dye with significant applications in biological and medical research.
Addressed to researchers, scientists, and professionals in drug development, this document
outlines the dye's core properties, experimental applications, and procedural guidelines.

Core Properties and Identification

Bismarck Brown Y, also known by its Colour Index name Basic Brown 1, is a biological stain
first described in 1863.[1][2] Its Colour Index (C.I.) number is 21000.[1][3][4][5][6][7] This dye is
a mixture of closely related azo compounds and is utilized for its ability to stain various cellular
components.[1][2]

Physicochemical and Identification Data

A summary of the key identification and physicochemical properties of Bismarck Brown Y is
presented below for easy reference.
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Property Value References
Colour Index Number 21000 [L13141511611 71
C.l. Name Basic Brown 1 (11031141181
CAS Number 10114-58-6 [1][9]
Molecular Formula CisH1sNs-2HCI [6]1[8]
Molecular Weight 419.31 g/mol [6][8]
Appearance Dark brown to black solid [10]

powder
Solubility in Water 1.36% [3]
Solubility in Ethanol 1.36% [3]
Absorption Maximum (Amax) 457 nm [31[6]

Applications in Research and Drug Development

Bismarck Brown Y is a versatile stain employed in various histological and cytological
techniques. Its primary application lies in its ability to impart a yellow to brown color to specific
cellular structures, thereby aiding in their visualization and differentiation.

Key applications include:

 Staining of Acid Mucins: It is widely used to stain acid mucins, rendering them a distinct
yellow color.[2][4]

» Mast Cell Granule Staining: The dye effectively stains mast cell granules, making them
appear brown.[2]

» Cartilage and Bone Staining: It is utilized in the staining of cartilage in bone specimens.[1][2]

» Papanicolaou Stain: Bismarck Brown Y is a component of the Papanicolaou (PAP) stain,
where it acts as a counterstain for cytoplasm.[1][3]
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» Microbiology: It can be used as a counterstain with Victoria Blue R for the identification of
acid-fast microorganisms.[1][2]

o DNA Staining: It is also used in the Feulgen stain for the demonstration of DNA.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducible experimental outcomes. Below are
standardized protocols for the preparation of Bismarck Brown Y staining solutions and its
application in histological staining.

Preparation of Bismarck Brown Y Staining Solution

A common formulation for a Bismarck Brown Y staining solution is as follows:

» Dissolution: Dissolve 0.5 g of Bismarck Brown Y powder in 80 ml of absolute ethanol.[11]
[12]

 Acidification: To the solution, add 20 ml of a 1% aqueous solution of hydrochloric acid.[11]
[12]

e Mixing: Ensure the components are thoroughly mixed to form a homogenous solution.

General Histological Staining Protocol for Mast Cells

This protocol outlines the steps for staining formalin-fixed, paraffin-embedded tissue sections to
visualize mast cells.

o Deparaffinization and Rehydration:

o Deparaffinize tissue sections in xylene.

o Rehydrate through a graded series of alcohol (100%, 95%, 70%).
e Staining:

o Immerse slides in the prepared Bismarck Brown Y staining solution for 30 to 90 minutes.
[12] Prolonged staining can enhance the color intensity of the granules.[12]
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« Differentiation:
o Briefly differentiate in 70% alcohol for a few seconds to remove excess stain.[12]
o Dehydration and Clearing:

o Dehydrate the sections through an ascending series of alcohol concentrations (95%,
100%).

o Clear the sections in xylene.
e Mounting:
o Mount the coverslip using a suitable mounting medium.
Expected Result: Mast cell granules will appear yellow-brown against a paler background.[12]

Workflow and Process Visualization

To aid in the conceptual understanding of the experimental process, the following diagrams
illustrate key workflows.
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Solution Preparation

Weigh 0.5g
Bismarck Brown Y

:
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:
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Preparation of Bismarck Brown Y Staining Solution.
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Histological Staining Workflow
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General workflow for histological staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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